Cas no 115570-52-0 (Neopentyl Glycol bis(4-Aminophenyl) Ether)

• Product Name: Neopentyl Glycol bis(4-Aminophenyl) Ether
• CAS No: 115570-52-0
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• MDL: MFCD00671569
• CID: 130809
• PubChem ID: 87573931
• Update Time: 2025-06-07

Neopentyl Glycol bis(4-Aminophenyl) Ether Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis-
• Neopentyl Glycol Bis(4-aminophenyl) Ether
• 4-[3-(4-aminophenoxy)-2,2-dimethylpropoxy]aniline
• 1,3-Bis(4-aminophenoxy)neopentane
• 2,2-Bis[(4-aminophenoxy)methyl]propane
• 2,2-Dimethylpropane 1,3-Bis(4-aminophenyl) Ether
• N0614
• DANPG
• 4,4'-((2,2-Dimethylpropane-1,3-diyl)
• 1,3-BIS (4-AMINOPHENOXY)-2,2-DIMETHYLPROPANE
• 2,2-Bis[(4-aminophenoxy)methyl]propane 1,3-Bis(4-aminophenoxy)neopentane 2,2-Dimethylpropane 1,3-Bis(4-aminophenyl) Ether
• Neopentylglycolbis(4-aminophenyl)ether96+%
• 4,4'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))dianiline
• 1,3-bis(4-aminophenoxy)-2,2-dimethylpropane
• 4,4'-[(2,2-Dimethylpropane-1,3-diyl)bis(oxy)]dianiline
• NeopentylGlycolBis(4-aminophenyl)Ether
• HPUJEBAZZTZOFL-UHFFFAOYSA-N
• 1,3-bis-(4-aminophenoxy)-2,2-dimethylpropane
• 1,3'-Bis(4-aminophenoxy)-2,2-dimeth
• Neopentyl glycol bis-(4-aminophenyl) eth
• D91748
• SCHEMBL661780
• A893853
• 4,4'-(2,2-dimethylpropane-1,3-diyl)bis(oxy)dianiline
• AS-71346
• Neopentyl glycol bis-(4-aminophenyl) ether
• AKOS027320099
• CS-0205343
• Neopentyl glycol bis-(4-aminophenyl)ether
• 4,4'-[(2,2-Dimethyl-1,3-propanediyl)bis(oxy)]bis[benzenamine]
• 115570-52-0
• DTXSID00556219
• MFCD00671569
• Neopentyl Glycol bis(4-Aminophenyl) Ether

• MDL： MFCD00671569
• Inchi： 1S/C17H22N2O2/c1-17(2,11-20-15-7-3-13(18)4-8-15)12-21-16-9-5-14(19)6-10-16/h3-10H,11-12,18-19H2,1-2H3
• InChI Key： HPUJEBAZZTZOFL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC(C)(C)COC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 286.16800
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 70.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.134
• Melting Point: 115.0 to 119.0 deg-C
• Boiling Point: 472.899°C at 760 mmHg
• Flash Point: 255.903°C
• Refractive Index: 1.598
• PSA: 70.50000
• LogP: 4.49740
• Solubility: Not determined

Neopentyl Glycol bis(4-Aminophenyl) Ether Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides